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Compound of Interest

Compound Name: Uralenin

Cat. No.: B155809

Despite its identification as a natural product, the flavonoid known as Uralenin remains largely
uncharacterized in scientific literature. While basic chemical information is available, a
comprehensive understanding of its biological activities, mechanisms of action, and potential
therapeutic applications is currently absent from public research databases.

Uralenin, scientifically identified by its CAS number 139163-17-0, possesses the molecular
formula C20H2006 and a molecular weight of 356.372 g/mol .[1] It is recognized as a
flavanone, a class of flavonoids, and is chemically named 5,7,3',4'-Tetrahydroxy-5'-
isoprenylflavanone.[2][3] The compound is listed as a phytochemical found in Glycyrrhiza
uralensis, commonly known as Chinese licorice, a plant extensively used in traditional
medicine.[4][5]

However, beyond these fundamental chemical identifiers, the scientific record on Uralenin is
remarkably sparse. Extensive literature reviews and database searches fail to yield any
significant studies detailing its pharmacological properties. As a result, there is no quantitative
data on its biological effects, no published experimental protocols for its study, and no
elucidated signaling pathways with which it might interact.

The absence of such information precludes the development of an in-depth technical guide as
requested. The core requirements for data on experimental methodologies, quantitative
biological effects, and mechanistic pathways cannot be met due to the lack of primary research
on this specific compound.
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While the broader class of flavonoids and various compounds from Glycyrrhiza uralensis have
been the subject of extensive research, revealing a wide range of biological activities, this body
of knowledge cannot be directly extrapolated to Uralenin without specific experimental
validation.[6][7]

Researchers, scientists, and drug development professionals should be aware that "Uralenin”
represents a significant gap in the current understanding of natural product chemistry and
pharmacology. Its presence in a well-known medicinal plant suggests a potential for biological
activity, but this remains purely speculative without dedicated scientific investigation.

In summary, the following is the extent of the currently available information on Uralenin:

Property Value

Chemical Name 5,7,3',4'-Tetrahydroxy-5'-isoprenylflavanone
CAS Number 139163-17-0

Molecular Formula C20H2006

Molecular Weight 356.372 g/mol

Known Source Glycyrrhiza uralensis (Chinese Licorice)

Due to the lack of available data, no diagrams of signaling pathways, experimental workflows,
or logical relationships involving Uralenin can be generated at this time. Further primary
research is required to elucidate the biological role and potential applications of this obscure
flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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